Cas no 63162-55-0 (DTA 35)

• Product Name: DTA 35
• CAS No: 63162-55-0
• MF: C₁₀H₁₁Cl₂N₅O
• MW: 288.133239030838
• CID: 958964
• PubChem ID: 6454537
• Update Time: 2025-04-19

DTA 35 Chemical and Physical Properties

Names and Identifiers

• DTA 35
• 9H-Purin-6-amine, 9-(4-chloro-5-(chloromethyl)tetrahydro-2-furanyl)-, (2R-(2alpha,4alpha,5alpha))-
• 63162-55-0
• 9-[(2R,4S,5S)-4-chloro-5-(chloromethyl)oxolan-2-yl]purin-6-amine
• Dta-35
• 9-(3',5'-Dichloro-2',3',5'-trideoxy-beta-D-threo-pentafuranosyl)adenine
• DTXSID40212504

• Inchi： 1S/C10H11Cl2N5O/c11-2-6-5(12)1-7(18-6)17-4-16-8-9(13)14-3-15-10(8)17/h3-7H,1-2H2,(H2,13,14,15)/t5-,6-,7+/m0/s1
• InChI Key： PJGDEDUVJWPDNT-LYFYHCNISA-N
• SMILES： Cl[C@@H]1[C@H](CCl)O[C@H](C1)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 287.03433
• Monoisotopic Mass: 287.0340654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.85